![molecular formula C17H17N5O B2643787 5-amino-1-benzyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 900013-13-0](/img/structure/B2643787.png)
5-amino-1-benzyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-1-benzyl-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, also known as BMTA, is an organic compound that has been studied extensively by scientists due to its potential applications in a variety of fields. BMTA is a heterocyclic compound composed of a benzyl group, an amino group, and a carboxamide group. Its structure is unique and provides a scaffold for many different reactions. This compound has been used for a variety of scientific research applications, such as drug development, nanomaterials, and biochemistry.
Scientific Research Applications
Synthesis and Biological Activity
Antiviral Applications : A study detailed the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating significant antiviral activities against the bird flu influenza (H5N1) virus. This suggests the potential application of similar triazole compounds in developing antiviral agents (Hebishy, Salama, & Elgemeie, 2020).
Antimicrobial Applications : Research on 1,2,4-triazole derivatives showed that some newly synthesized compounds possess good to moderate activities against various test microorganisms, indicating their potential use as antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Cancer Research : A study synthesized and evaluated N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives, showing potent anticancer activity, particularly against the MCF-7 breast cancer cell line. This highlights the potential of triazole compounds in cancer therapy (Butler, Kelly, Harry, Tiedt, White, Devery, & Kenny, 2013).
Synthetic Methods : The synthesis of triazole compounds often involves innovative methods, such as ruthenium-catalyzed cycloaddition, highlighting the versatility of these compounds in chemical synthesis and their potential as scaffolds for developing biologically active compounds (Ferrini, Chandanshive, Lena, Comes Franchini, Giannini, Tafi, & Taddei, 2015).
X-ray Contrast Agents : The synthesis of oxazolidin-2-one derivatives linked to triiodobenzenedicarboxamide analogs showcases the application of triazole compounds in developing X-ray diagnostic agents. This indicates the versatility of triazole-based compounds beyond purely pharmaceutical applications (Pillai, Diamantidis, Duncan, & Ranganathan, 1994).
Properties
IUPAC Name |
5-amino-1-benzyl-N-(3-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c1-12-6-5-9-14(10-12)19-17(23)15-16(18)22(21-20-15)11-13-7-3-2-4-8-13/h2-10H,11,18H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJAYCHAJECTFGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)CC3=CC=CC=C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.